Cas no 1697232-27-1 (1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid)

• Product Name: 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid
• CAS No: 1697232-27-1
• MF: C₂₃H₂₅NO₄
• MW: 379.44890666008
• CID: 4611443
• Update Time: 2025-10-24

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid

• Inchi： 1S/C23H25NO4/c1-23(2)12-7-13-24(20(23)21(25)26)22(27)28-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h3-6,8-11,19-20H,7,12-14H2,1-2H3,(H,25,26)
• InChI Key： NABBJODXDVWFDY-UHFFFAOYSA-N
• SMILES： N1(C(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)CCCC(C)(C)C1C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid: A Novel Chemical Compound with Promising Applications in Pharmaceutical Research

1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid, with the chemical identifier CAS No. 1697232-27-1, represents a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the class of carboxylic acid derivatives, characterized by the presence of a carboxyl group (-COOH) and a piperidine ring system. The synthesis and functionalization of this molecule involve complex chemical transformations, including the incorporation of a fluorene-based moiety and the introduction of dimethyl groups at specific positions within the piperidine ring. These structural features contribute to its potential utility in drug development and biotechnology applications.

Recent studies have highlighted the importance of fluorene derivatives in the design of novel therapeutic agents. The fluoren-9-yl group, a key component of this compound, is known for its ability to modulate molecular interactions and enhance bioavailability. The methoxy substituent attached to the fluorene ring further influences the compound's solubility and reactivity, making it a versatile scaffold for drug discovery. The carbonyl functionality at the terminal position of the molecule provides opportunities for conjugation with other pharmacologically active moieties, expanding its potential applications in medicinal chemistry.

The piperidine ring in this compound is a critical structural element, as it is commonly found in various pharmaceutical compounds. The 3,3-dimethyl substitution on the piperidine ring enhances the molecule's steric properties, which may affect its binding affinity to target proteins. The carboxylic acid group at the 2-position of the piperidine ring plays a dual role: it can act as a hydrogen bond donor or acceptor, and it may also contribute to the molecule's ionization behavior in physiological conditions. These properties make the compound a valuable candidate for further exploration in drug development.

Current research on 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid is focused on its potential applications in targeted drug delivery systems. The unique combination of the fluorene and piperidine moieties allows for the design of molecules with tunable physicochemical properties. For example, the fluorene core can be modified to incorporate functional groups that enable the molecule to interact with specific biological targets, such as enzymes or receptors. The carboxylic acid group may also be utilized for conjugation with other molecules, such as antibodies or nanoparticles, to create multifunctional therapeutic agents.

One of the most promising areas of application for this compound is in the development of nanoparticle-based drug delivery systems. The fluorene moiety has been shown to exhibit favorable properties for surface functionalization, allowing for the attachment of various ligands that can enhance the targeting efficiency of the drug. The carboxylic acid group can be used to link the molecule to polymer nanoparticles, creating a stable platform for controlled drug release. This approach has the potential to improve the therapeutic efficacy of drugs while reducing systemic toxicity, a major challenge in traditional chemotherapy.

Recent advancements in biomolecular engineering have also opened new avenues for the application of this compound. The fluorene and piperidine moieties can be modified to create molecules with specific interactions with cellular components, such as DNA or proteins. For instance, the fluorene core can be functionalized to interact with specific nucleotide sequences, enabling the design of targeted gene therapy agents. The carboxylic acid group may also be used to create conjugates with imaging agents, allowing for real-time monitoring of drug distribution within the body.

The synthesis of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid involves a series of well-defined chemical reactions. The initial step typically involves the formation of the fluorene core, followed by the introduction of the methoxy group. The carbonyl functionality is then incorporated through a coupling reaction, while the 3,3-dimethyl groups are added to the piperidine ring through a substitution process. These synthetic steps require careful control of reaction conditions to ensure the formation of the desired product with high purity and yield.

Characterization of this compound has been achieved through a combination of analytical techniques, including mass spectrometry, nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy. The mass spectrometry data confirms the molecular weight of the compound, while the NMR spectra provide detailed information about the structure and connectivity of the molecule. The IR spectra are used to identify the presence of specific functional groups, such as the carboxylic acid group and the fluorene core. These analytical methods are essential for verifying the authenticity and purity of the compound, which is critical for its application in pharmaceutical research.

Despite its promising properties, the development of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid as a therapeutic agent is still in its early stages. Further research is needed to fully understand its pharmacological profile, including its cytotoxicity, metabolism, and pharmacokinetics. Additionally, the compound's potential as a drug delivery carrier or targeting agent requires extensive testing to determine its efficacy and safety in preclinical models. These studies will provide critical insights into the compound's potential for clinical application.

Overall, the unique structural features of 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid make it a compelling candidate for further exploration in the field of pharmaceutical chemistry. Its combination of the fluorene and piperidine moieties, along with the presence of the carboxylic acid group, offers a versatile platform for the design of novel therapeutic agents. As research in this area continues to advance, the compound may play a significant role in the development of more effective and targeted treatments for various diseases.

Further studies are also needed to explore the potential of this compound in other areas of biotechnology, such as biomaterials or bioimaging. The fluorene core, in particular, has shown promise in the development of fluorescent probes for biomedical applications. The carboxylic acid group could be modified to create conjugates with fluorescent dyes or quantum dots, enabling the creation of bioimaging agents with enhanced sensitivity and specificity. These applications highlight the versatility of the compound and its potential to contribute to multiple fields within the life sciences.

In conclusion, 1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3,3-dimethylpiperidine-2-carboxylic acid represents an exciting area of research in pharmaceutical chemistry. Its unique molecular structure, characterized by the presence of a fluorene core, carboxylic acid group, and 3,3-dimethyl substitution on the piperidine ring, offers a wide range of possibilities for drug development and biotechnology applications. As research in this field continues to evolve, the compound may play a pivotal role in the creation of novel therapeutic agents and advanced biomedical technologies.